Cas no 921512-80-3 (4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 921512-80-3
• MF: C₁₈H₁₅F₂N₃O₃S
• MW: 391.39180970192
• CID: 6204441
• PubChem ID: 18569804
• Update Time: 2025-10-28

4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 4-fluoro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• AKOS024630300
• F2237-0186
• 4-fluoro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• 921512-80-3
• 4-fluoro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H15F2N3O3S/c19-14-3-1-13(2-4-14)17-9-10-18(24)23(22-17)12-11-21-27(25,26)16-7-5-15(20)6-8-16/h1-10,21H,11-12H2
• InChI Key： CKPWPLZKTYYWFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCCN1C(C=CC(C2C=CC(=CC=2)F)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 391.08021885g/mol
• Monoisotopic Mass: 391.08021885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 921512-80-3): A Comprehensive Overview

The compound 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 921512-80-3) is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a fluorophenyl group and a dihydropyridazine moiety. These structural features contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

One of the key aspects of 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide is its role as a sulfonamide-based compound. Sulfonamides are widely recognized for their biological activity, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The presence of the fluoro substituents in this molecule enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological studies.

In recent years, the demand for fluorinated compounds in drug development has surged, driven by their ability to improve drug efficacy and reduce side effects. 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide aligns with this trend, as its fluorine atoms contribute to its enhanced binding affinity and selectivity toward biological targets. Researchers are particularly interested in exploring its potential as a kinase inhibitor, given the growing focus on kinase-targeted therapies in oncology and other disease areas.

The synthesis of 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide involves multi-step organic reactions, including the introduction of the sulfonamide group and the fluorophenyl moiety. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

From a market perspective, the interest in 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide is reflected in the increasing number of patent filings and research publications. Pharmaceutical companies and academic institutions are actively investigating its potential as a lead compound for the development of new drugs. Its unique combination of fluorine and sulfonamide functionalities makes it a valuable asset in the quest for innovative therapeutics.

In conclusion, 4-fluoro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 921512-80-3) represents a fascinating area of research in modern chemistry. Its structural complexity and potential biological activities position it as a compound of significant interest for future studies. As the pharmaceutical industry continues to explore new avenues for drug discovery, this sulfonamide derivative is poised to play a pivotal role in shaping the next generation of therapeutic agents.